2-((1-((2-Methoxyphenyl)sulfonyl)piperidin-3-yl)oxy)pyrazine

Specification

• CAS No.: 2034475-05-1
• Molecular Formula: C16H19N3O4S
• Molecular Weight: 349.41
• IUPAC Name: 2-[1-(2-methoxyphenyl)sulfonylpiperidin-3-yl]oxypyrazine
• Standard InChI: InChI=1S/C16H19N3O4S/c1-22-14-6-2-3-7-15(14)24(20,21)19-10-4-5-13(12-19)23-16-11-17-8-9-18-16/h2-3,6-9,11,13H,4-5,10,12H2,1H3
• Standard InChI Key: BJCLLTDPFPVIKZ-UHFFFAOYSA-N
• SMILES: COC1=CC=CC=C1S(=O)(=O)N2CCCC(C2)OC3=NC=CN=C3

Introduction

2-((1-((2-Methoxyphenyl)sulfonyl)piperidin-3-yl)oxy)pyrazine is a complex organic compound that has garnered significant attention in scientific research due to its unique structural features and potential applications. This compound consists of a pyrazine ring substituted with a piperidine moiety, which is further functionalized with a methoxyphenylsulfonyl group. The combination of these functional groups imparts distinct chemical and biological properties, making it relevant in various fields such as medicinal chemistry and materials science.

Synthesis and Characterization

The synthesis of 2-((1-((2-Methoxyphenyl)sulfonyl)piperidin-3-yl)oxy)pyrazine typically involves several synthetic steps, starting from readily available precursors. Advanced techniques such as continuous flow synthesis and automated reaction monitoring can be employed to optimize yields and purity. These methods provide better control over reaction conditions, significantly enhancing efficiency.

Synthesis Steps

• Starting Materials: The synthesis begins with the preparation of the necessary precursors, such as the methoxyphenylsulfonyl group and the piperidine ring.

• Coupling Reactions: The piperidine ring is then coupled with the methoxyphenylsulfonyl group to form the intermediate.

• Pyrazine Ring Formation: The final step involves attaching the pyrazine ring to the intermediate to form the target compound.

Mechanism of Action and Biological Activity

The mechanism of action for 2-((1-((2-Methoxyphenyl)sulfonyl)piperidin-3-yl)oxy)pyrazine involves its interaction with various biological targets. The compound may modulate enzyme activities or receptor functions, leading to downstream physiological effects. Understanding these interactions is crucial for exploring its therapeutic potential.

Potential Biological Activities

• Enzyme Modulation: The compound may interact with enzymes to alter their activity, potentially affecting metabolic pathways.

• Receptor Binding: It could bind to specific receptors, influencing signaling pathways within cells.

Research Findings and Applications

Research on 2-((1-((2-Methoxyphenyl)sulfonyl)piperidin-3-yl)oxy)pyrazine is ongoing, with potential applications in medicinal chemistry. The compound's unique structure suggests it could be used in developing new therapeutic agents, particularly in areas where heterocyclic compounds have shown promise.

Potential Applications

• Medicinal Chemistry: The compound's ability to interact with biological targets makes it a candidate for drug development.

• Materials Science: Its heterocyclic structure could be useful in designing new materials with specific properties.